Cas no 852132-31-1 (3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide)

• Product Name: 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• CAS No: 852132-31-1
• MF: C₁₈H₂₁N₃O₅
• MW: 359.376444578171
• CID: 6150632
• PubChem ID: 3243320
• Update Time: 2025-05-20

3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• 852132-31-1
• SMR000027337
• F0649-0925
• AKOS024591847
• 3,4-dimethoxy-N-(5-methylisoxazol-3-yl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide
• 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• HMS2411H15
• 3,4-dimethoxy-N-(5-methylisoxazol-3-yl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• SR-01000129006-1
• SR-01000129006
• CHEMBL1541248
• MLS000092260

• Inchi： 1S/C18H21N3O5/c1-12-9-16(19-26-12)21(11-20-8-4-5-17(20)22)18(23)13-6-7-14(24-2)15(10-13)25-3/h6-7,9-10H,4-5,8,11H2,1-3H3
• InChI Key： SLITXXLDFMORNQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CN(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=C(C)ON=1

Computed Properties

• Exact Mass: 359.14812078g/mol
• Monoisotopic Mass: 359.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide

Introduction to 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide and Its Significance in Modern Chemical Biology

3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide, identified by its CAS number 852132-31-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including dimethoxy, methyl, and oxazol moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The structural composition of 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide is a testament to the sophisticated design employed in modern drug discovery. The benzamide core serves as a scaffold for further functionalization, while the 5-methyl-1,2-oxazol ring introduces a layer of complexity that can influence both the pharmacokinetic and pharmacodynamic profiles of the compound. Such structural features are often engineered to enhance binding affinity and selectivity against biological targets.

In recent years, there has been a growing emphasis on the development of molecules that can modulate biological pathways with high precision. The compound in question has been investigated for its potential role in interacting with enzymes and receptors involved in various disease pathways. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and other signaling molecules, which could make it a promising lead for the development of treatments against conditions such as cancer and inflammatory disorders.

The dimethoxy substituents at the 3 and 4 positions of the benzamide ring are particularly noteworthy, as they can influence both the solubility and metabolic stability of the molecule. These groups are often strategically incorporated to enhance bioavailability while minimizing off-target effects. The methyl group attached to the oxazole ring further contributes to the compound's overall shape and electronic properties, which are critical for optimal interactions with biological targets.

Advances in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular docking studies have been conducted to evaluate the binding affinity of 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide to various protein targets. These simulations have provided valuable insights into how different functional groups contribute to binding interactions, guiding the optimization process toward more effective candidates.

The 2 oxopyrrolidin moiety is another key feature of this compound, contributing to its ability to engage with specific amino acid residues in proteins. This structural element has been shown to enhance binding interactions by forming hydrogen bonds or participating in hydrophobic interactions. Such features are often exploited in drug design to improve target engagement and reduce toxicity.

Recent experimental studies have begun to elucidate the pharmacological profile of this compound. In vitro assays have demonstrated potential activity against several disease-relevant targets, including enzymes involved in cell proliferation and survival. These findings align with emerging research trends that focus on modulating critical signaling pathways through small molecule inhibitors.

The synthesis of 3,4-dimethoxy-N-(5-methyl-1,2-oxazol-3-yl)-N-(2 oxopyrrolidin 1 yl)methylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to access this compound efficiently.

The potential therapeutic applications of this compound are broad and multifaceted. Given its structural complexity and reported biological activity, it may find utility in treating a variety of conditions where modulating enzyme activity or receptor signaling is beneficial. For instance, its inhibitory effects on certain kinases could make it relevant for oncology research.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 3,4-dimethoxy-N-(5-methyl 1 2 oxazol 3 yl) N (2 oxopyrrolidin 1 yl)methylbenzamide CAS no852132 31 1 will play an increasingly important role in drug discovery efforts. The ability to design molecules with precise targeting capabilities remains a cornerstone of modern medicinal chemistry.

The integration of computational tools with experimental techniques has revolutionized how new drugs are discovered and developed. By leveraging these technologies together researchers can accelerate the identification of promising candidates like this one while minimizing costly failures downstream.

In conclusion,3 4 dimethoxy N (5 methyl 1 2 oxazol 3 yl) N (2 oxopyrrolidin 1 yl)methylbenzamide CAS no852132 31 1 stands as an exemplar of innovation within chemical biology Its intricate structure functional groups potential biological activity make it a compelling subject for further investigation As our understanding grows so too will our capacity harness these molecules toward improving human health outcomes.